Cas no 82467-51-4 (Rubschisandrin)

• Product name: Rubschisandrin
• CAS No: 82467-51-4
• MF: C₂₃H₂₈O₆
• MW: 400.464827537537
• CID: 987820

Rubschisandrin Chemical and Physical Properties

Names and Identifiers

• rubschisandrin
• Kadsuranin
• Gomisin L1 methyl ether
• Schisandrin B
• (-)-gamma-Schizandrin
• Schizandrin B
• gomisin N
• Wuweizisu-B
• Sch B
• (-)Gomisin-L1
• s3600
• A11991
• C10621
• Q27106787
• Benzo[3,4]cyclooc
• Rubschisandrin

• Inchi： 1S/C23H28O6/c1-12-7-14-9-16(24-3)20(25-4)22(26-5)18(14)19-15(8-13(12)2)10-17-21(23(19)27-6)29-11-28-17/h9-10,12-13H,7-8,11H2,1-6H3/t12-,13+/m0/s1
• InChI Key： RTZKSTLPRTWFEV-QWHCGFSZSA-N
• SMILES： O1COC2C1=CC1=C(C=2OC)C2C(=C(C(=CC=2C[C@H](C)[C@H](C)C1)OC)OC)OC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 29
• Rotatable Bond Count: 4
• Complexity: 544
• Topological Polar Surface Area: 55.4